Cas no 1417355-34-0 (4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide)
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-BROMOETHYL)-3-METHYL-4H-1,2,4-TRIAZOLE HYDROBROMIDE
- 4-(2-bromoethyl)-3-methyl-1,2,4-triazole;hydrobromide
- AT12365
- 4-(2-BROMOETHYL)-3-METHYL-4H-1,2,4-TRIAZOLE HBR
- 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazolehydrobromide
- 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide
-
- MDL: MFCD27756487
- Inchi: 1S/C5H8BrN3.BrH/c1-5-8-7-4-9(5)3-2-6;/h4H,2-3H2,1H3;1H
- InChI Key: REJIAHMOHFCMNW-UHFFFAOYSA-N
- SMILES: BrCCN1C=NN=C1C.Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 88.3
- Topological Polar Surface Area: 30.7
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB413771-250 mg |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide; 95% |
1417355-34-0 | 250 mg |
€204.20 | 2023-07-19 | ||
| abcr | AB413771-1 g |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide; 95% |
1417355-34-0 | 1 g |
€304.50 | 2023-07-19 | ||
| abcr | AB413771-5 g |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide; 95% |
1417355-34-0 | 5g |
€723.20 | 2023-04-24 | ||
| TRC | B997685-50mg |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole Hydrobromide |
1417355-34-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B997685-100mg |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole Hydrobromide |
1417355-34-0 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B997685-500mg |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole Hydrobromide |
1417355-34-0 | 500mg |
$ 135.00 | 2022-06-06 | ||
| Chemenu | CM503557-1g |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazolehydrobromide |
1417355-34-0 | 97% | 1g |
$107 | 2022-09-29 | |
| Chemenu | CM503557-5g |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazolehydrobromide |
1417355-34-0 | 97% | 5g |
$291 | 2022-09-29 | |
| eNovation Chemicals LLC | Y1233167-1g |
4-(2-bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide |
1417355-34-0 | 95% | 1g |
$255 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1233167-5g |
4-(2-bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide |
1417355-34-0 | 95% | 5g |
$680 | 2023-05-17 |
4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide
Recent Advances in the Application of 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide (CAS: 1417355-34-0) in Chemical Biology and Pharmaceutical Research
The compound 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide (CAS: 1417355-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications.
Recent studies have highlighted the role of 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide in the development of novel triazole-based derivatives, which exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The bromoethyl moiety in this compound serves as a critical functional group, enabling efficient alkylation reactions that are pivotal for the construction of complex pharmacophores. Researchers have successfully utilized this compound to synthesize a series of triazole-containing analogs with enhanced pharmacokinetic profiles and target specificity.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the application of 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide in the design of potent kinase inhibitors. The compound was employed as a scaffold to introduce structural modifications that significantly improved binding affinity to specific kinase targets, thereby offering new avenues for the treatment of kinase-driven malignancies. The study also underscored the compound's stability under physiological conditions, making it a promising candidate for further preclinical evaluation.
Another notable research effort explored the compound's utility in the development of antimicrobial agents. By leveraging its reactive bromoethyl group, researchers synthesized a library of triazole derivatives with potent activity against multidrug-resistant bacterial strains. These findings were published in Bioorganic & Medicinal Chemistry Letters, highlighting the compound's potential to address the growing challenge of antibiotic resistance. The study also provided insights into the structure-activity relationships (SAR) of these derivatives, paving the way for the optimization of next-generation antimicrobial therapies.
Beyond its synthetic applications, 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology elucidated its use as a versatile probe for studying protein-ligand interactions. The compound's ability to form covalent adducts with nucleophilic residues in proteins has enabled researchers to map binding sites and elucidate mechanisms of action for various therapeutic targets. This approach has proven particularly valuable in the study of enzymes involved in metabolic pathways, offering new insights into their regulation and inhibition.
In conclusion, the compound 4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide (CAS: 1417355-34-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable intermediate for the synthesis of bioactive molecules with diverse therapeutic potential. Ongoing research efforts are expected to further expand its applications, particularly in the development of targeted therapies for complex diseases. As the field advances, this compound is likely to remain at the forefront of innovation in drug discovery and chemical biology.
1417355-34-0 (4-(2-Bromoethyl)-3-methyl-4H-1,2,4-triazole hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)